Cas no 795-65-3 (2-dodecyl-2-azoniaspiro[4.5]decane chloride)
795-65-3 structure
Product Name:2-dodecyl-2-azoniaspiro[4.5]decane chloride
CAS No:795-65-3
MF:C21H42ClN
MW:344.017885684967
CID:1797510
PubChem ID:13103
Update Time:2025-04-21
2-dodecyl-2-azoniaspiro[4.5]decane chloride Chemical and Physical Properties
Names and Identifiers
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- 2-dodecyl-2-azoniaspiro[4.5]decane chloride
- 2-AZASPIRO(4.5)DECANE, 2-DODECYL-, HYDROCHLORIDE
- 2-Dodecyl-2-azaspiro(4.5)decane hydrochloride
- 795-65-3
-
- Inchi: 1S/C21H41N.ClH/c1-2-3-4-5-6-7-8-9-10-14-18-22-19-17-21(20-22)15-12-11-13-16-21;/h2-20H2,1H3;1H
- InChI Key: BEPCLDBBWBAQAQ-UHFFFAOYSA-N
- SMILES: [Cl-].[NH+]1(CCCCCCCCCCCC)CCC2(CCCCC2)C1
Computed Properties
- Exact Mass: 300.972
- Monoisotopic Mass: 343.3005780g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 23
- Rotatable Bond Count: 11
- Complexity: 267
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 4.4Ų
Experimental Properties
- PSA: 5.9
2-dodecyl-2-azoniaspiro[4.5]decane chloride Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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